molecular formula C7H18ClNO B6248093 (2-methoxy-3-methylbutyl)(methyl)amine hydrochloride CAS No. 2408963-72-2

(2-methoxy-3-methylbutyl)(methyl)amine hydrochloride

Cat. No.: B6248093
CAS No.: 2408963-72-2
M. Wt: 167.7
InChI Key:
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Description

(2-methoxy-3-methylbutyl)(methyl)amine hydrochloride is a chemical compound with the molecular formula C7H18ClNO. It is a derivative of amine and is commonly used in various chemical reactions and industrial applications. This compound is known for its unique structural properties, which make it a valuable reagent in organic synthesis and other scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-methoxy-3-methylbutyl)(methyl)amine hydrochloride typically involves the reaction of 2-methoxy-3-methylbutanol with methylamine in the presence of hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

2-methoxy-3-methylbutanol+methylamine+HCl(2-methoxy-3-methylbutyl)(methyl)amine hydrochloride\text{2-methoxy-3-methylbutanol} + \text{methylamine} + \text{HCl} \rightarrow \text{this compound} 2-methoxy-3-methylbutanol+methylamine+HCl→(2-methoxy-3-methylbutyl)(methyl)amine hydrochloride

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale synthesis using similar reaction conditions. The process is optimized for high yield and purity, often employing advanced techniques such as continuous flow reactors and automated control systems to maintain consistent reaction parameters.

Chemical Reactions Analysis

Types of Reactions

(2-methoxy-3-methylbutyl)(methyl)amine hydrochloride undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: It can be reduced to form amines or other reduced derivatives.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group is replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

    Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce primary or secondary amines.

Scientific Research Applications

(2-methoxy-3-methylbutyl)(methyl)amine hydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of amine derivatives.

    Biology: The compound is used in the study of biochemical pathways and enzyme interactions.

    Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of (2-methoxy-3-methylbutyl)(methyl)amine hydrochloride involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a substrate or inhibitor in biochemical reactions, influencing the activity of specific pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

  • (2-methoxy-3-methylbutyl)amine
  • (3-methoxy-3-methylbutyl)amine
  • (2-methoxy-3-methylbutyl)(ethyl)amine

Uniqueness

(2-methoxy-3-methylbutyl)(methyl)amine hydrochloride is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. This uniqueness makes it particularly valuable in certain chemical reactions and industrial applications where other similar compounds may not be as effective.

Properties

CAS No.

2408963-72-2

Molecular Formula

C7H18ClNO

Molecular Weight

167.7

Purity

95

Origin of Product

United States

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